5,6-Dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-inden-1-one
5,6-Dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-inden-1-one
Donepezil metabolite m4, also known as acetoxytributyl-stannane or ganglioside GM4, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group. Donepezil metabolite m4 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Donepezil metabolite m4 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, donepezil metabolite M4 is involved in the metachromatic leukodystrophy (MLD) pathway, the sphingolipid metabolism pathway, and the globoid cell leukodystrophy pathway. Donepezil metabolite m4 is also involved in a few metabolic disorders, which include the fabry disease pathway, the gaucher disease pathway, and the krabbe disease pathway.
Brand Name:
Vulcanchem
CAS No.:
120014-30-4
VCID:
VC0038961
InChI:
InChI=1S/C17H23NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h9-11,13,18H,3-8H2,1-2H3
SMILES:
COC1=C(C=C2C(=C1)CC(C2=O)CC3CCNCC3)OC
Molecular Formula:
C17H23NO3
Molecular Weight:
289.4 g/mol
5,6-Dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-inden-1-one
CAS No.: 120014-30-4
Main Products
VCID: VC0038961
Molecular Formula: C17H23NO3
Molecular Weight: 289.4 g/mol
| CAS No. | 120014-30-4 |
|---|---|
| Product Name | 5,6-Dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydro-1H-inden-1-one |
| Molecular Formula | C17H23NO3 |
| Molecular Weight | 289.4 g/mol |
| IUPAC Name | 5,6-dimethoxy-2-(piperidin-4-ylmethyl)-2,3-dihydroinden-1-one |
| Standard InChI | InChI=1S/C17H23NO3/c1-20-15-9-12-8-13(7-11-3-5-18-6-4-11)17(19)14(12)10-16(15)21-2/h9-11,13,18H,3-8H2,1-2H3 |
| Standard InChIKey | PGBZORAISITZTF-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CCNCC3)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CCNCC3)OC |
| Melting Point | 84.7°C |
| Physical Description | Solid |
| Description | Donepezil metabolite m4, also known as acetoxytributyl-stannane or ganglioside GM4, belongs to the class of organic compounds known as indanones. Indanones are compounds containing an indane ring bearing a ketone group. Donepezil metabolite m4 exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Donepezil metabolite m4 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. In humans, donepezil metabolite M4 is involved in the metachromatic leukodystrophy (MLD) pathway, the sphingolipid metabolism pathway, and the globoid cell leukodystrophy pathway. Donepezil metabolite m4 is also involved in a few metabolic disorders, which include the fabry disease pathway, the gaucher disease pathway, and the krabbe disease pathway. |
| Solubility | 0.065 mg/mL |
| PubChem Compound | 10446897 |
| Last Modified | Nov 11 2021 |
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